![molecular formula C20H17N5O2 B2877847 2-(4-methoxyphenyl)-N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide CAS No. 891113-09-0](/img/structure/B2877847.png)
2-(4-methoxyphenyl)-N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-methoxyphenyl)-N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide, also known as TAK-915, is a novel compound that has been developed for the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. This compound has been shown to have a high affinity for the GABA-A α5 receptor subtype, which is involved in the regulation of cognitive function.
Scientific Research Applications
Anticancer and Antimicrobial Activities
A study by Kumar et al. (2019) on the synthesis of new analogs of 3-methyl-[1,2,4] triazolo [3,4-a] phthalazines, including compounds structurally related to the query compound, showed promising anticancer and antimicrobial activities. These compounds exhibited inhibition activity against the HCT 116 cancer cell line and displayed antimicrobial properties, highlighting their potential in cancer therapy and infection control Kumar et al., 2019.
PI3Ks Inhibition and Anticancer Effects
Wang et al. (2015) modified a compound similar to the query, showing significant anticancer effects by inhibiting PI3Ks and mTOR pathways. This research indicates the potential of these compounds in developing new anticancer therapies with reduced toxicity Wang et al., 2015.
H1-antihistaminic Agents
Alagarsamy et al. (2009) synthesized a series of compounds related to the query chemical, testing their H1-antihistaminic activity. These compounds significantly protected animals from histamine-induced bronchospasm, suggesting their use as a new class of H1-antihistaminic agents Alagarsamy et al., 2009.
Antiasthma Agents
Medwid et al. (1990) found that 5-aryl-2-amino[1,2,4]triazolo[1,5-c]pyrimidines act as mediator release inhibitors, indicating their potential as antiasthma agents. These compounds inhibited mediator release in a human basophil histamine release assay, offering a basis for further pharmacological and toxicological study Medwid et al., 1990.
Insecticidal Activity
Fadda et al. (2017) explored the insecticidal properties of heterocycles incorporating a thiadiazole moiety against the cotton leafworm. This research opens avenues for the development of new insecticides to protect crops from pests Fadda et al., 2017.
Properties
IUPAC Name |
2-(4-methoxyphenyl)-N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N5O2/c1-27-17-7-5-14(6-8-17)11-20(26)22-16-4-2-3-15(12-16)18-9-10-19-23-21-13-25(19)24-18/h2-10,12-13H,11H2,1H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSIJDAOXVLQCKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC(=O)NC2=CC=CC(=C2)C3=NN4C=NN=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.